Cas no 1173241-81-0 ((1S,2S,3S,6R,6aS,8aR,10aS,10bR,13R,16aR,17R,18aR)-2,3,6,6a,9,10,10a,12,13,16a-Decahydro-8a-hydroxy-13-methoxy-2,6a,10b-trimethyl-17,3-(epoxymethano)-1,17:2,6-dimethano-17H-naphtho[1,2-f]furo[3,4-b:2,3-c′]bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone)

(1S,2S,3S,6R,6aS,8aR,10aS,10bR,13R,16aR,17R,18aR)-2,3,6,6a,9,10,10a,12,13,16a-Decahydro-8a-hydroxy-13-methoxy-2,6a,10b-trimethyl-17,3-(epoxymethano)-1,17:2,6-dimethano-17H-naphtho[1,2-f]furo[3,4-b:2,3-c′]bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone structure
1173241-81-0 structure
Product name:(1S,2S,3S,6R,6aS,8aR,10aS,10bR,13R,16aR,17R,18aR)-2,3,6,6a,9,10,10a,12,13,16a-Decahydro-8a-hydroxy-13-methoxy-2,6a,10b-trimethyl-17,3-(epoxymethano)-1,17:2,6-dimethano-17H-naphtho[1,2-f]furo[3,4-b:2,3-c′]bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone
CAS No:1173241-81-0
MF:C29H32O10
MW:540.558389663696
CID:5578639

(1S,2S,3S,6R,6aS,8aR,10aS,10bR,13R,16aR,17R,18aR)-2,3,6,6a,9,10,10a,12,13,16a-Decahydro-8a-hydroxy-13-methoxy-2,6a,10b-trimethyl-17,3-(epoxymethano)-1,17:2,6-dimethano-17H-naphtho[1,2-f]furo[3,4-b:2,3-c′]bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,3S,6R,6aS,8aR,10aS,10bR,13R,16aR,17R,18aR)-2,3,6,6a,9,10,10a,12,13,16a-Decahydro-8a-hydroxy-13-methoxy-2,6a,10b-trimethyl-17,3-(epoxymethano)-1,17:2,6-dimethano-17H-naphtho[1,2-f]furo[3,4-b:2,3-c′]bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone
    • Inchi: 1S/C29H32O10/c1-24-11-19-26(3)29-20(24)21(31)28(39-29,36-12-17(24)22(32)37-19)16-6-5-13-9-14(35-4)10-18(30)25(13,2)15(16)7-8-27(29,34)23(33)38-26/h5-6,9,14-17,19-20,34H,7-8,10-12H2,1-4H3
    • InChI Key: UKFIOFFQSFYJFW-UHFFFAOYSA-N
    • SMILES: COC1C=C2C(C3C(C=C2)C24OCC5C6(C(C7(C(C(OC5=O)C6)(C)OC(=O)C7(O)CC3)O2)C4=O)C)(C)C(=O)C1

Experimental Properties

  • Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.21±0.70(Predicted)

(1S,2S,3S,6R,6aS,8aR,10aS,10bR,13R,16aR,17R,18aR)-2,3,6,6a,9,10,10a,12,13,16a-Decahydro-8a-hydroxy-13-methoxy-2,6a,10b-trimethyl-17,3-(epoxymethano)-1,17:2,6-dimethano-17H-naphtho[1,2-f]furo[3,4-b:2,3-c′]bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone Related Literature

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